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Compound of Interest

Compound Name: N-Methyl-o-toluidine

Cat. No.: B147340

An In-depth Technical Guide to N-Methyl-o-toluidine (CAS 611-21-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-o-toluidine, with the Chemical Abstracts Service (CAS) registry number 611-21-2, is
an aromatic organic compound belonging to the class of secondary amines.[1] Structurally, it
features a methyl group attached to the nitrogen atom of o-toluidine.[1] Also known by
synonyms such as N,2-Dimethylaniline and 2-(Methylamino)toluene, this compound typically
presents as a colorless to pale yellow liquid with a characteristic aromatic odor.[1][2] It serves
as a significant intermediate in the synthesis of various organic compounds, including dyes and
pigments.[1][3] This guide provides a comprehensive overview of its properties, synthesis,
applications, and safety protocols, tailored for a technical audience.

Physicochemical and Spectroscopic Properties

The fundamental physical and chemical characteristics of N-Methyl-o-toluidine are
summarized below. These properties are crucial for its handling, storage, and application in
various chemical reactions.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b147340?utm_src=pdf-interest
https://www.benchchem.com/product/b147340?utm_src=pdf-body
https://www.benchchem.com/product/b147340?utm_src=pdf-body
https://cymitquimica.com/cas/611-21-2/
https://cymitquimica.com/cas/611-21-2/
https://cymitquimica.com/cas/611-21-2/
https://www.chembk.com/en/chem/611-21-2
https://cymitquimica.com/cas/611-21-2/
https://www.nbinno.com/article/other-organic-chemicals/chemical-versatility-o-toluidine-applications-synthesis-insights-nj
https://www.benchchem.com/product/b147340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 611-21-2 [1114]
Molecular Formula CsH11N [1][4]
Molecular Weight 121.18 g/mol [4]
Appearance Colorless to .pal'e yellow or (121(5]
green clear liquid
Boiling Point 207-210 °C [2]
Melting Point -10.08 °C (estimate) [2]
Density 0.97-0.98 g/cm3 [2][5]
Flash Point 79.4 °C [2][5]
Refractive Index 1.562 - 1.565 [2][5]

Water Solubility

Limited solubility; practically

insoluble

[1](2]

Solvent Solubility

Soluble in ethanol and ether

[1]

Vapor Pressure

0.225 mmHg at 25°C

[2]

pKa

4.72+0.10 (Predicted)

[2]

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation and purity analysis of N-Methyl-

o-toluidine.
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Spectrum Type Description / Availability Source(s)

H NMR Spectrum available and 5176]
confirms structure

13C NMR Spectrum available [7]

Electron ionization mass
Mass Spectrometry (MS) ] [819]
spectrum data available

IR spectrum data available
Infrared (IR) Spectroscopy [8]
from NIST

o UV/Visible spectrum data
UV/Visible Spectroscopy ) [8]
available from NIST

Safety and Handling

N-Methyl-o-toluidine is a hazardous chemical that requires strict safety protocols for handling
and storage. It is classified as toxic if swallowed, in contact with skin, or if inhaled.[5][10]

GHS Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.tcichemicals.com/IN/en/p/M0445
https://m.chemicalbook.com/SpectrumEN_611-21-2_1HNMR.htm
https://dev.spectrabase.com/spectrum/wbut6rjTWQ
https://webbook.nist.gov/cgi/cbook.cgi?ID=C611212&Mask=80
https://dev.spectrabase.com/spectrum/1Giu5evyOe
https://webbook.nist.gov/cgi/cbook.cgi?ID=C611212&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C611212&Mask=80
https://www.benchchem.com/product/b147340?utm_src=pdf-body
https://www.tcichemicals.com/IN/en/p/M0445
https://www.chemicalbook.com/msds/n-methyl-o-toluidine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Category Code(s) Description Source(s)
Hazard Statements H227 Combustible liquid. [5][10]
Toxic if swallowed, in
H301, H311, H331 contact with skin, or if [5][10]
inhaled.
May cause damage to
organs through
H371, H373 [5][10]
prolonged or repeated
exposure.
Harmful to aquatic life
H412 with long lasting [5][10]
effects.
Keep away from
_ heat/sparks. Do not
Precautionary
P210, P260, P270 breathe vapors. Do [5][10]
Statements )
not eat, drink or
smoke when using.
Wear protective
gloves/protective
P280 clothing/eye [10]
protection/face
protection.
IF SWALLOWED:
Immediately call a
P301+P310, POISON CENTER. IF
P302+P352, ON SKIN: Wash with [5][10]
P304+P340 plenty of water. IF
INHALED: Remove
person to fresh air.
P403+P233, P405 Store in a well- [10]
ventilated place. Keep
container tightly
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closed. Store locked

up.

Dispose of
contents/container to

P501 [5]
an approved waste

disposal plant.

Handling and Storage

« Handling: Avoid contact with skin, eyes, and inhalation of vapor.[10] Use only in a well-
ventilated area or under a chemical fume hood.[11] Keep away from sources of ignition and
prevent the buildup of electrostatic charge.[10]

» Storage: Store in a cool, dry, and well-ventilated place.[10][11] The compound is air and light
sensitive; containers should be kept tightly closed and may require storage under an inert
atmosphere.[5][10][11]

Reactivity and Applications

N-Methyl-o-toluidine's amine functionality makes it a versatile intermediate in organic
synthesis.[1] Its primary applications are in the production of dyes, pigments, and other
chemical intermediates.[1] It is also identified as a reactant for palladium-catalyzed coupling
and amination reactions.[12] The parent compound, o-toluidine, is used extensively in
producing pesticides, pharmaceuticals, and rubber vulcanization accelerators, suggesting
similar synthetic utility for its N-methylated derivative.[3][13]

N-Methyl-o-toluidine
(CAS 611-21-2)

'
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Caption: Key application areas for N-Methyl-o-toluidine.
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Experimental Protocols

While a specific protocol for the mono-methylation of o-toluidine is not detailed in the provided
results, a representative procedure can be adapted from established methods for N-alkylation
of aromatic amines, such as the synthesis of N,N-dimethyl-o-toluidine.[14] The following
protocol outlines a general approach for its synthesis.

Synthesis of N-Methyl-o-toluidine

This protocol describes the N-methylation of o-toluidine using a methylating agent.
Materials:

e O-Toluidine

o Methylating agent (e.g., Methyl iodide, Dimethyl sulfate)

o Base (e.g., Sodium carbonate, Potassium carbonate)

e Solvent (e.g., Acetonitrile, Water)

o Diethyl ether or other extraction solvent

e Drying agent (e.g., Anhydrous sodium sulfate, Potassium hydroxide)

o Standard laboratory glassware for reflux, extraction, and distillation

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine o-toluidine (1 equivalent) and the chosen solvent.

» Addition of Base: Add the base (e.g., sodium carbonate, 1.2 equivalents) to the mixture.[14]

» Addition of Methylating Agent: While stirring, slowly add the methylating agent (e.g., methyl
iodide, 1.1 equivalents) to the flask. An exothermic reaction may occur; maintain control with
a water bath if necessary.
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Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 2-4 hours),
monitoring the reaction progress by TLC or GC.[14]

Workup: After cooling to room temperature, make the solution strongly alkaline with an
agueous sodium hydroxide solution.[14]

Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent like diethyl ether (3x volumes).[14]

Drying and Filtration: Combine the organic layers and dry over an anhydrous drying agent
(e.g., solid potassium hydroxide).[14] Filter to remove the drying agent.

Purification: Remove the solvent from the filtrate by rotary evaporation. Purify the crude
product by fractional distillation under reduced pressure to yield N-Methyl-o-toluidine.[14]
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Caption: General workflow for the synthesis of N-Methyl-o-toluidine.

Conclusion
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N-Methyl-o-toluidine (CAS 611-21-2) is a valuable chemical intermediate with well-defined
physicochemical properties. Its utility in the synthesis of dyes and as a reactant in modern
catalytic chemistry underscores its importance in industrial and research settings. Due to its
toxicity, adherence to stringent safety and handling protocols is mandatory. The provided data
and protocols offer a foundational resource for professionals working with this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147340#n-methyl-o-toluidine-cas-number-611-21-2-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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